Cas no 23787-97-5 (Benzoic acid,2-[(4-aminobenzoyl)oxy]-)

Benzoic acid,2-[(4-aminobenzoyl)oxy]- structure
23787-97-5 structure
Product Name:Benzoic acid,2-[(4-aminobenzoyl)oxy]-
CAS No:23787-97-5
MF:C14H11NO4
MW:257.241443872452
CID:263266
PubChem ID:32094
Update Time:2025-04-19

Benzoic acid,2-[(4-aminobenzoyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(4-aminobenzoyl)oxy]-
    • 2-(4-aminobenzoyl)oxybenzoic acid
    • SALICYLIC ACID, P-AMINOBENZOATE
    • DTXSID00178475
    • Whr-169
    • 2-(p-Aminobenzoyloxy)benzoic acid
    • UNII-1P1EUI66NG
    • BENZOIC ACID, 2-((4-AMINOBENZOYL)OXY)-
    • 2-(p-aminobenzoyloxy) benzoic acid
    • Q27252700
    • 23787-97-5
    • 1P1EUI66NG
    • Inchi: 1S/C14H11NO4/c15-10-7-5-9(6-8-10)14(18)19-12-4-2-1-3-11(12)13(16)17/h1-8H,15H2,(H,16,17)
    • InChI Key: BMZUCPSQJRBTNB-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)N)=O)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 257.06883
  • Monoisotopic Mass: 257.068808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 89.6

Experimental Properties

  • Density: 1.37
  • Boiling Point: 555.3°Cat760mmHg
  • Flash Point: 289.7°C
  • Refractive Index: 1.657
  • PSA: 89.62
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